3,4-Dihydro-1H-isochromen-1-yl-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: 3,4-dihydro-1H-isochromen-1-yl-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H27N3O3/c1-15-16(2)23-14-24-21(15)28-13-17-7-10-25(11-8-17)22(26)20-19-6-4-3-5-18(19)9-12-27-20/h3-6,14,17,20H,7-13H2,1-2H3
• InChI Key: NMTTYGZYUVDFOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1OCC2CCN(CC2)C(=O)C3C4=CC=CC=C4CCO3)C
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

The compound contains an isochromene ring, a piperidine ring, and a pyrimidine ring. Isochromene is a bicyclic compound that consists of a benzene ring fused to a heterocyclic pyran ring. Piperidine is a heterocyclic organic compound that consists of a six-membered ring containing five methylene bridges (-CH2-) and one amine bridge (-NH-). Pyrimidine is an aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the isochromene ring, possibly through a cyclization reaction, followed by the attachment of the piperidine and pyrimidine rings. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of three different rings. The isochromene and pyrimidine rings are aromatic and planar, while the piperidine ring is not aromatic and can adopt a chair or boat conformation.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The isochromene ring could undergo electrophilic aromatic substitution reactions, while the piperidine ring could undergo reactions typical of secondary amines.

Future Directions

Future research could involve investigating the biological activity of this compound and its derivatives, as well as exploring different synthetic routes to optimize its production.